Cas no 77435-90-6 ((4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one)

(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one is a heterocyclic compound featuring an oxazolone core with a (2-chlorophenyl)methylidene substituent at the 4-position and a phenyl group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The conjugated system and electron-withdrawing oxazolone moiety enhance its utility in cycloaddition reactions or as a Michael acceptor. The chlorophenyl group may further influence steric and electronic properties, enabling selective modifications. Its crystalline stability and defined stereochemistry (4Z-configuration) ensure reproducibility in synthetic workflows.
(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one structure
77435-90-6 structure
Product Name:(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
CAS No:77435-90-6
MF:C16H10ClNO2
MW:283.709103107452
MDL:MFCD00126063
CID:1023950
PubChem ID:1551497
Update Time:2025-06-12

(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-(2-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one
    • 4-(2-chlorobenzylidene)-2-phenyl-5(4H) oxazolone
    • NSC176375
    • (4Z)-4-[(2-chlorophenyl)methylene]-2-phenyl-oxazol-5-one
    • (4Z)-4-[(2-chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
    • AKOS000606258
    • NSC630918
    • CDA43590
    • 4-(2-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
    • NSC-630918
    • A914461
    • 52900-69-3
    • 77435-90-6
    • SR-01000553164-1
    • MFCD00126063
    • Z31309220
    • (4Z)-4-[(2-chlorophenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
    • SR-01000553164
    • NSC-176375
    • DB-328184
    • STL418092
    • (4Z)-4-(2-chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
    • (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
    • MDL: MFCD00126063
    • Inchi: 1S/C16H10ClNO2/c17-13-9-5-4-8-12(13)10-14-16(19)20-15(18-14)11-6-2-1-3-7-11/h1-10H/b14-10-
    • InChI Key: JACSENVPDSAIKG-UVTDQMKNSA-N
    • SMILES: ClC1C=CC=CC=1/C=C1/C(=O)OC(C2C=CC=CC=2)=N/1

Computed Properties

  • Exact Mass: 283.0400063g/mol
  • Monoisotopic Mass: 283.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.7Ų

(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Pricemore >>

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Additional information on (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one

Introduction to (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one (CAS No. 77435-90-6)

(4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 77435-90-6, belongs to the class of oxazolone derivatives and has shown promise in various biological assays. The presence of a phenyl ring and a chlorophenyl substituent in its molecular structure contributes to its complex interactions with biological targets, making it a subject of intense research interest.

The< strong>structure of (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one features a five-membered oxygen-containing heterocycle, which is a common motif in many bioactive molecules. This oxazolone core is flanked by phenyl groups and a chlorophenyl substituent, which are known to enhance the compound's binding affinity to biological receptors. The compound's< strong>molecular flexibility and the presence of multiple hydrogen bonding sites further contribute to its potential as a pharmacological agent.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic applications. Among these, oxazolone derivatives have emerged as a promising class of molecules due to their ability to modulate various biological pathways. (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one has been studied for its potential role in< strong>inflammatory diseases, where it has demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

One of the most compelling aspects of this compound is its< strong>pharmacokinetic profile. Studies have shown that it exhibits good solubility in both water and organic solvents, which is crucial for drug formulation and delivery. Additionally, preliminary pharmacokinetic studies suggest that it has an appropriate half-life for systemic administration, making it a viable candidate for further development into a therapeutic agent.

The< strong>synthesis of (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the condensation of appropriately substituted phenols with β-ketoesters under acidic conditions to form the oxazolone core. Subsequent functionalization steps are then employed to introduce the chlorophenyl substituent and other necessary groups. The< strong>yield and purity of the final product are critical factors that determine its suitability for further biological testing.

In terms of< strong>bioactivity, (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one has been evaluated in several in vitro assays. These studies have revealed its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. Furthermore, it has shown activity against certain kinases involved in cell signaling pathways relevant to cancer progression.

The< strong>mechanism of action of this compound is thought to involve its ability to interact with specific binding sites on target proteins. By modulating the activity of these proteins, it can interfere with downstream signaling pathways that contribute to disease pathogenesis. For instance, its inhibition of COX enzymes could lead to reduced production of prostaglandins and leukotrienes, thereby alleviating inflammation.

Recent advances in computational chemistry have also contributed to our understanding of how (4Z)-4-(2-Chlorophenyl)methylidene-2-phenyl-4,5-dihydro-1,3-o xazol -5-one interacts with biological targets. Molecular docking studies have been used to predict binding affinities and identify key residues involved in receptor interactions. These computational approaches complement experimental data and provide valuable insights into the compound's< strong-pharmacological properties.

The< strong-formulation and delivery systems for this compound are also areas of active research. Due to its polar nature, it may require formulation strategies that enhance its bioavailability and stability. Nanoparticle-based delivery systems have been explored as potential vehicles for administering this compound efficiently. These systems can protect the drug from degradation and target it to specific sites within the body where it is needed most.

In conclusion,( 4Z ) - 44 - ( 22 - Chlorophenyl ) methylidene - 22 phenyl -44 ,55 - dihydro -11 ,33 - ox az ol -55 - one ( C A S N O .77 43 35 -90 -6 ) is a promis ing heterocyclic com pound with significant therapeutic potential . Its unique structure , combined with promising bioactivity data , makes it an attractive candidate for further development into novel therapeutic agents . As research continues , we can expect more insights into its mechanisms of action and potential applications across various disease states . p >

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